![molecular formula C9H13N3O4 B8037126 methyl 1-butyl-4-nitro-1H-pyrazole-3-carboxylate](/img/structure/B8037126.png)
methyl 1-butyl-4-nitro-1H-pyrazole-3-carboxylate
Overview
Description
Methyl 1-butyl-4-nitro-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C9H13N3O4 and its molecular weight is 227.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding in Derivatives : Compounds similar to methyl 1-butyl-4-nitro-1H-pyrazole-3-carboxylate, such as methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate and methyl 1-(5-methyl-1H-pyrazol-3-yl)-1H-benzimidazole-5-carboxylate, demonstrate unique hydrogen bonding patterns, forming chains and sheets, which could be significant in the development of new materials and pharmaceuticals (Portilla et al., 2007).
Potential Antitumor Agents : Novel benzimidazole derivatives, closely related to the chemical structure of interest, have been synthesized and shown to exhibit significant activity against various cancer cell lines, suggesting a potential application in cancer therapy (Abonía et al., 2011).
NMR Chemical Shifts Studies : Research on NMR chemical shifts for derivatives of pyrazole, including structures related to this compound, provides valuable insights into their electronic structures, which is crucial for understanding their reactivity and interactions (Cabildo et al., 1984).
Structural and Spectral Investigations : Studies on similar pyrazole derivatives have focused on their structural and spectral properties, combining experimental and theoretical approaches. Such research is essential for designing new compounds with desired physical and chemical properties (Viveka et al., 2016).
Synthesis and Transformations : Research on the synthesis and transformation of compounds structurally related to this compound reveals pathways to create novel compounds with potential applications in various fields, including pharmaceuticals (Kormanov et al., 2017).
Coordination Complexes : Studies involving pyrazole-dicarboxylate acid derivatives, which are structurally related, have explored their ability to form coordination complexes with metals. This research has implications for the development of new materials and catalysts (Radi et al., 2015).
properties
IUPAC Name |
methyl 1-butyl-4-nitropyrazole-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4/c1-3-4-5-11-6-7(12(14)15)8(10-11)9(13)16-2/h6H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWTVOICELYBRDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=N1)C(=O)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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